4-Methylbenzo[D]thiazol-5-amine

• IUPAC Name: 4-methyl-1,3-benzothiazol-5-amine
• InChI: InChI=1S/C8H8N2S/c1-5-6(9)2-3-7-8(5)10-4-11-7/h2-4H,9H2,1H3
• InChI Key: MJBMEEFJISBJIV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC2=C1N=CS2)N
• Molecular Formula: C8H8N2S
• Molecular Weight: 164.23 g/mol

Description

4-Methylbenzo[D]thiazol-5-amine is a chemical compound with the molecular formula C8H8N2S. It is an amine and organosulfide. The compound has a molecular weight of 164.23.

Synthesis Analysis

The synthesis of 4-Methylbenzo[D]thiazol-5-amine and its derivatives has been achieved through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, one-pot multicomponent reactions.

Molecular Structure Analysis

The molecular structure of 4-Methylbenzo[D]thiazol-5-amine includes 12C of the aromatic nucleus, 3C of the thiazole, and 1C of the amide. The compound also has 1H-NMR and 13C-NMR spectra.

Chemical Reactions Analysis

4-Methylbenzo[D]thiazol-5-amine can undergo various chemical reactions. For instance, under reflux and catalyst-free conditions, it can provide a high yield of bis-1-methylequinoline.

Physical And Chemical Properties Analysis

4-Methylbenzo[D]thiazol-5-amine has a density of 1.3±0.1 g/cm3, a boiling point of 322.0±35.0 °C at 760 mmHg, and a melting point of 137-139 °C (lit.). It has a flash point of 148.6±25.9 °C. The compound is slightly soluble in water.

Mechanism of Action

While the exact mechanism of action of 4-Methylbenzo[D]thiazol-5-amine is not fully understood, some of its derivatives have shown potential as therapeutic agents for the treatment of Alzheimer’s disease. These derivatives have been found to inhibit acetylcholinesterase (AChE), a major target in the treatment of Alzheimer’s disease.

Safety and Hazards

The compound is classified as harmful if swallowed (H302) according to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS). Personal protective equipment such as dust masks, eyeshields, and gloves are recommended when handling this compound.